Cas no 887983-00-8 (6-(2,5-Difluorophenyl)picolinic acid)

• Product Name: 6-(2,5-Difluorophenyl)picolinic acid
• CAS No: 887983-00-8
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD06410081
• CID: 1024788
• Update Time: 2025-06-23

6-(2,5-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Difluorophenyl)picolinic acid
• 6-(2,5-difluorophenyl)pyridine-2-carboxylic acid

• MDL： MFCD06410081
• Inchi： 1S/C12H7F2NO2/c13-7-4-5-9(14)8(6-7)10-2-1-3-11(15-10)12(16)17/h1-6H,(H,16,17)
• InChI Key： WRVCKFUPPIVQQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC=C(C(=O)O)N=1)F

Computed Properties

• Exact Mass: 235.04400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.19000
• LogP: 2.72500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2,5-Difluorophenyl)picolinic acid

Introduction to 6-(2,5-Difluorophenyl)picolinic Acid (CAS No. 887983-00-8) and Its Emerging Applications in Chemical Biology

6-(2,5-Difluorophenyl)picolinic acid, identified by the chemical identifier CAS No. 887983-00-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The introduction of fluorine atoms at the 2,5-positions of the phenyl ring introduces unique electronic and steric properties, making this derivative a promising candidate for further investigation.

The structural motif of 6-(2,5-Difluorophenyl)picolinic acid combines the pharmacophoric features of picolinic acid, a derivative of pyridine, with the modulating effects of fluorine substitution. Picolinic acid itself has been studied for its role in metabolic regulation and its potential as an antimicrobial agent. The addition of fluorine at the 2,5-positions enhances the compound's metabolic stability and binding affinity to biological targets, which is a critical factor in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 6-(2,5-Difluorophenyl)picolinic acid with various biological targets. Studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary research indicates that it may interact with enzymes involved in inflammatory pathways, potentially offering benefits in managing chronic inflammatory diseases.

The fluorinated aromatic ring in 6-(2,5-Difluorophenyl)picolinic acid also contributes to its potential as a probe for understanding enzyme mechanisms. Fluorine atoms can serve as sensitive probes in NMR spectroscopy and other analytical techniques, allowing researchers to gain insights into the binding kinetics and thermodynamics of this compound with biological targets. This capability is particularly useful in drug discovery pipelines where detailed structural information is essential for optimizing lead compounds.

In addition to its enzymatic interactions, 6-(2,5-Difluorophenyl)picolinic acid has shown promise in studies related to neurobiology. The picolinic acid moiety is known to cross the blood-brain barrier, suggesting potential applications in treating neurological disorders. The introduction of fluorine substituents may further enhance its ability to penetrate this barrier while maintaining stability in biological systems. Current research is exploring its potential as a precursor or intermediate in synthesizing neuroprotective agents.

The synthesis of 6-(2,5-Difluorophenyl)picolinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are employed to introduce the fluorine atoms at the desired positions. These synthetic strategies not only improve efficiency but also allow for modifications that can fine-tune the biological activity of the compound.

The pharmacokinetic properties of 6-(2,5-Difluorophenyl)picolinic acid are another area of active investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for assessing its therapeutic potential and safety profile. Preliminary studies suggest that it undergoes biotransformation via cytochrome P450 pathways, similar to other pyridine derivatives. However, the presence of fluorine substituents may influence these metabolic pathways, necessitating further research to fully characterize its pharmacokinetics.

One of the most exciting aspects of 6-(2,5-Difluorophenyl)picolinic acid is its versatility as a building block for drug discovery. By modifying its structure or combining it with other pharmacophores, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly relevant in fragment-based drug design (FBDD), where small molecules like this one serve as starting points for developing novel therapeutics.

The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry. The unique properties imparted by fluorine atoms—such as increased lipophilicity, metabolic stability, and binding affinity—make them invaluable tools for designing next-generation drugs. As research continues to uncover new applications for compounds like 6-(2,5-Difluorophenyl)picolinic acid, their role in addressing unmet medical needs is likely to expand.

In conclusion,6-(2,5-Difluorophenyl)picolinic acid (CAS No. 887983-00-8) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its combination of picolinic acid's pharmacophoric features with strategic fluorination offers a rich foundation for innovation in chemical biology and pharmaceutical development. As our understanding of its mechanisms and applications grows, this compound is poised to play an increasingly important role in future drug discovery efforts.